Cas no 137504-90-6 (Phosphonic acid,(4-amino-1-hydroxybutylidene)bis-, calcium salt (2:1) (9CI))

• Product Name: Phosphonic acid,(4-amino-1-hydroxybutylidene)bis-, calcium salt (2:1) (9CI)
• CAS No: 137504-90-6
• MF: C₈H₂₄CaN₂O₁₄P₄
• MW: 536.254205703735
• CID: 231003
• PubChem ID: 178397
• Update Time: 2025-04-19

Phosphonic acid,(4-amino-1-hydroxybutylidene)bis-, calcium salt (2:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(4-amino-1-hydroxybutylidene)bis-, calcium salt (2:1) (9CI)
• calcium,(4-amino-1-hydroxy-1-phosphonobutyl)-hydroxyphosphinate
• UNII-3JTA994BVH
• 137504-90-6
• VFAZUESUCBECNE-UHFFFAOYSA-L
• Alendronate calcium
• CALCIUM ALENDRONATE ANHYDROUS
• 3JTA994BVH
• Calcium Alendronate
• Q27257341
• PHOSPHONIC ACID, (4-AMINO-1-HYDROXYBUTYLIDENE)BIS-, CALCIUM SALT (2:1)
• Alendronic acid, calcium salt
• ALENDRONATE CALCIUM [WHO-DD]

• Inchi： 1S/2C4H13NO7P2.Ca/c2*5-3-1-2-4(6,13(7,8)9)14(10,11)12;/h2*6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12);/q;;+2/p-2
• InChI Key： VFAZUESUCBECNE-UHFFFAOYSA-L
• SMILES： [Ca+2].P(C(CCCN)(O)P(=O)([O-])O)(=O)(O)O.P(C(CCCN)(O)P(=O)([O-])O)(=O)(O)O

Computed Properties

• Exact Mass: 535.98
• Monoisotopic Mass: 535.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 279
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 328Ų

Experimental Properties

• Boiling Point: 616.7°Cat760mmHg
• Flash Point: 326.7°C
• PSA: 367.52000
• LogP: -0.26940